Cas no 14759-22-9 (3-Methyl-1,8-naphthyridine)

3-Methyl-1,8-naphthyridine is a heterocyclic organic compound featuring a naphthyridine core with a methyl substituent at the 3-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid bicyclic framework enhances binding affinity in medicinal chemistry applications, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's stability and reactivity under mild conditions facilitate efficient derivatization, enabling tailored modifications for targeted research or industrial use. High purity grades are available to ensure reproducibility in synthetic workflows. Suitable for use in catalysis, ligand design, and material science applications.
3-Methyl-1,8-naphthyridine structure
3-Methyl-1,8-naphthyridine structure
Product Name:3-Methyl-1,8-naphthyridine
CAS No:14759-22-9
MF:C9H8N2
MW:144.173221588135
CID:120619
PubChem ID:588990
Update Time:2025-10-19

3-Methyl-1,8-naphthyridine Chemical and Physical Properties

Names and Identifiers

    • 1,8-Naphthyridine,3-methyl-
    • 3-methyl-1,8-naphthyridine
    • 1,8-Naphthyridine,3-methyl
    • 3-methyl-[1,8]naphthyridine
    • 1,8-Naphthyridine, 3-methyl-
    • ETHYL3-METHYL-4-OXOCROTONATE
    • AKOS006284259
    • QOMQVYYQBYOOMQ-UHFFFAOYSA-N
    • DTXSID10343314
    • 14759-22-9
    • SCHEMBL2619133
    • 3-Methyl-1,8-naphthyridine
    • MDL： MFCD08235030
    • Inchi： 1S/C9H8N2/c1-7-5-8-3-2-4-10-9(8)11-6-7/h2-6H,1H3
    • InChI Key： QOMQVYYQBYOOMQ-UHFFFAOYSA-N
    • SMILES： N1C=C(C)C=C2C=CC=NC=12

Computed Properties

  • Exact Mass: 144.06900
  • Monoisotopic Mass: 144.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78000
  • LogP: 1.93820

3-Methyl-1,8-naphthyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Methyl-1,8-naphthyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M201740-250mg
3-Methyl-1,8-naphthyridine
 14759-22-9
250mg
 $ 815.00 2022-06-04
TRC
M201740-500mg
3-Methyl-1,8-naphthyridine
 14759-22-9
500mg
 $ 1355.00 2022-06-04

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